Cas no 70735-86-3 (6-(2-Methylpropanoyl)-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 6-(2-Methylpropanoyl)-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 70735-86-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5049882
• Update Time: 2023-08-25

6-(2-Methylpropanoyl)-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-methylpropanoyl)-2,3-dihydro-1,3-benzoxazol-2-one
• 6-isobutyryl-3H-benzooxazol-2-one
• 6-Isobutyrylbenzo[d]oxazol-2(3h)-one
• NE40667
• 6-(2-methylpropanoyl)-3H-1,3-benzoxazol-2-one
• Z1258992593
• 6-(2-Methylpropanoyl)-2,3-dihydro-1,3-benzoxazol-2-one

• Inchi： 1S/C11H11NO3/c1-6(2)10(13)7-3-4-8-9(5-7)15-11(14)12-8/h3-6H,1-2H3,(H,12,14)
• InChI Key： OINVUOULQDNSJV-UHFFFAOYSA-N
• SMILES： O1C(NC2C=CC(=CC1=2)C(C(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4